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Compound of Interest

Compound Name: Adatanserin

Cat. No.: B1666604

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adatanserin, also known by its developmental codes WY-50,324 and SEB-324, is a synthetic
compound that has been investigated for its potential as an antidepressant and anxiolytic
agent.[1] It exhibits a dual mechanism of action, functioning as a partial agonist at the serotonin
5-HT1A receptor and an antagonist at the 5-HT2A and 5-HT2C receptors.[1] This unique
pharmacological profile has made it a subject of interest in neuroscience research. This
technical guide provides an in-depth overview of the chemical properties of Adatanserin,
detailed experimental protocols for their determination, and a visualization of its primary
mechanism of action.

Chemical Properties of Adatanserin

A summary of the known chemical and physical properties of Adatanserin is presented in the
table below. It is important to note that while key identifiers and basic properties are well-
documented, specific experimental values for properties such as melting point, boiling point,
agueous solubility, pKa, and LogP are not readily available in the public domain.
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Property Value Reference
N-[2-(4-pyrimidin-2-ylpiperazin-
IUPAC Name 1-yhethylladamantane-1- [1]

carboxamide

Molecular Formula

C21H31Ns0

[1]

Molecular Weight 369.513 g/mol [1]
CAS Number 127266-56-2
Appearance White solid

Storage Conditions

Powder: -20°C for 3 years; In

solvent: -80°C for 1 year

Melting Point

Data not available

Boiling Point

Data not available

Aqueous Solubility

Data not available

pKa

Data not available

LogP

Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis of Adatanserin and the determination of its

key chemical properties are outlined below. Where specific data for Adatanserin is

unavailable, generalized standard procedures for analogous pharmaceutical compounds are

provided.

Synthesis of Adatanserin

The synthesis of Adatanserin can be achieved through a multi-step process as described in
the literature.

Workflow for the Synthesis of Adatanserin
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Step 1: Synthesis of 2-(1-piperazinyl)pyrimidine

(Z-Chloropyrimidine)

Piperazine

(2-(1—piperazinyl)pyrimidinta

N-(2-bromoethyl)phthalimide

Step 2: Alkylation v

Y
E\I-(2-bromoethyl)phthalimide) Ghthalimide protected intermediata

Hydragine

Step 3: Deprotection

Grimary amine intermediate

1-Adamantanecarboxylic acid chloride

Step 4: Amide Formation

w
G-Adamantanecarboxylic acid chlorida C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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